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Compound of Interest

Compound Name: 1,3-Dimethylbutyl acetate

Cat. No.: B094903

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,3-
dimethylbutyl acetate in organic synthesis reactions. It includes information on its synthesis,
physical and chemical properties, and applications as a solvent and fragrance component.

Physicochemical Properties and Safety Information

1,3-Dimethylbutyl acetate is a colorless liquid with a characteristic mild, pleasant, fruity odor.
[1][2] It is valued in various industrial applications for its favorable evaporation rate and low
toxicity.[3]

Table 1: Physicochemical Properties of 1,3-Dimethylbutyl Acetate
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Property Value Reference
Molecular Formula CsH1602 [3114]
Molecular Weight 144.21 g/mol [4]

CAS Number 108-84-9 [5]

Boiling Point 144 °C [6]

Melting Point -63.8 °C [6]

Density 0.86 g/cm?3 [7]

Flash Point 45 °C [1][6]

- Soluble in alcohol and ether;
Solubility _ . [1]12]
insoluble in water.

Vapor Pressure 2.91 mmHg at 25 °C [6]
Refractive Index 1411 [6]
Odor Fruity, mild, pleasant [11[2]

Safety Information:

1,3-Dimethylbutyl acetate is a flammable liquid and should be handled with appropriate safety
precautions.[1] It is incompatible with strong oxidizing agents, nitrates, alkalis, and acids.[1] For
detailed safety information, always consult the latest Safety Data Sheet (SDS).

Synthesis of 1,3-Dimethylbutyl Acetate via Fischer
Esterification

The most common method for synthesizing 1,3-dimethylbutyl acetate is the Fischer
esterification of 4-methyl-2-pentanol with acetic acid, using an acid catalyst such as sulfuric
acid.[8] This reversible reaction is driven to completion by using an excess of one of the
reactants or by removing water as it is formed.[9]

Reaction Scheme:
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Caption: Fischer Esterification of 4-Methyl-2-pentanol.
Experimental Protocol: Synthesis of 1,3-Dimethylbutyl Acetate
This protocol is adapted from a standard Fischer esterification procedure.[10][11]

Materials:

4-methyl-2-pentanol (1.5 mL)

e Glacial acetic acid (3 mL)

o Concentrated sulfuric acid (a few drops)
» 5% aqueous sodium bicarbonate solution
e Anhydrous sodium sulfate

o Diethyl ether (for extraction)

e Round bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: To a pre-weighed round bottom flask, add 1.5 mL of 4-methyl-2-pentanol
and reweigh to determine the exact mass. Add 3 mL of glacial acetic acid and a boiling chip.
Carefully add a few drops of concentrated sulfuric acid.

o Reflux: Assemble a reflux apparatus and heat the mixture using a heating mantle for 60-70
minutes.[10]
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o Work-up:
o Cool the reaction mixture to room temperature.

o Slowly add 2-3 mL of 5% aqueous sodium bicarbonate solution to neutralize the excess
acid until the cessation of CO:2 evolution.

o Transfer the mixture to a separatory funnel. Add diethyl ether to extract the ester.

o Wash the organic layer twice with water.

o Dry the organic layer over anhydrous sodium sulfate for 10-15 minutes.[10]
 Purification:

o Decant the dried organic layer into a distillation flask.

o Perform a simple distillation to isolate the 1,3-dimethylbutyl acetate. The boiling point of
the product is approximately 144 °C.[6]

o Characterization:
o The final product should have a fruity odor.[10]

o Obtain the mass of the purified product and calculate the percent yield. A reported yield for
a similar procedure is 34.6%.[10]

o Characterize the product using spectroscopic methods such as IR and NMR spectroscopy.
The 1H NMR spectrum of 1,3-dimethylbutyl acetate is available for comparison.[12][13]

Table 2: Reactant and Product Information for Synthesis
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Molar Mass (

Compound Density (g/mL) Amount Moles
g/mol )
4-Methyl-2-
102.17 0.808 1.5mL ~0.0119
pentanol
Acetic Acid 60.05 1.049 3mL ~0.0524

1,3-Dimethylbutyl
Acetate

144.21 0.86 Theoretical Theoretical

Application as a Solvent in Organic Synthesis

1,3-Dimethylbutyl acetate's moderate polarity and favorable boiling point make it a suitable
solvent for various organic reactions, particularly for substitution reactions where a non-protic
environment is preferred.[4][14] Its ester functionality makes it relatively inert under many

reaction conditions.

Logical Workflow for Solvent Selection:
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Caption: Solvent selection workflow for organic reactions.

Protocol: Example of a Nucleophilic Substitution Reaction
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While a specific protocol using 1,3-dimethylbutyl acetate as a solvent is not readily available

in the searched literature, a general procedure for an SN2 reaction where it could be a suitable
solvent is provided below. This is based on a similar reaction replacing a less desirable solvent
like DMF.[15]

Reaction: Synthesis of an alkyl acetate from an alkyl bromide and potassium acetate.
Materials:

e Alkyl bromide (e.g., 1-bromohexane)

e Potassium acetate

» 1,3-Dimethylbutyl acetate (as solvent)

e Round bottom flask

e Magnetic stirrer and stir bar

e Heating mantle with temperature control

e Condenser

Procedure:

e Setup: In a round bottom flask, dissolve potassium acetate in 1,3-dimethylbutyl acetate.

e Reaction: Add the alkyl bromide to the solution. Heat the mixture with stirring to a
temperature appropriate for the specific substrate (e.g., 80-100 °C) and monitor the reaction
progress by TLC or GC.

o Work-up:
o After the reaction is complete, cool the mixture to room temperature.
o Add water to dissolve the potassium bromide byproduct.

o Extract the product with a suitable organic solvent (e.g., diethyl ether).
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o Wash the organic layer with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product can be purified by distillation.

Table 3: Comparison of Solvents for Esterification Reactions

Solvent

Dielectric Constant

Boiling Point (°C)

Notes

1,3-Dimethylbutyl

Moderate polarity,

~4-6 (estimated) 144 aprotic, good for
Acetate ,
higher temperatures.
_ Common but volatile
Dichloromethane
9.08 40 and has health
(DCM)
concerns.[16]
N,N- High polarity, aprotic,
Dimethylformamide 36.7 153 but has significant
(DMF) health concerns.[16]
High polarity, aprotic,
Dimethyl sulfoxide can accelerate base-
47.2 189
(DMSO) catalyzed
esterifications.[17]
Nonpolar, good for
Toluene 2.38 111 azeotropic removal of

water.

Application in Fragrance Formulations

1,3-Dimethylbutyl acetate is utilized in the fragrance industry for its pleasant, fruity aroma.[4]

It can be used to impart a fresh and sweet note to perfume compositions.

Protocol: General Guidance for Incorporation into a Fragrance Accord
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The creation of a fragrance is an art form, and the exact percentages of each component are
proprietary. However, a general approach to incorporating 1,3-dimethylbutyl acetate into a
simple fruity-floral accord is outlined below.

Materials:

e 1,3-Dimethylbutyl acetate

» Other fragrance materials (e.g., Linalool - floral, Ethyl Acetate - fruity, Galaxolide - musk)
o Perfumer's alcohol (ethanol)

o Glass beakers and droppers

 Digital scale

e Sample vials

Procedure:

o Create a Base Accord: Start by creating a simple base, for example, a floral note with
Linalool.

« Introduce the Fruity Note: Add a small, measured amount of 1,3-dimethylbutyl acetate to
the base. Start with a low concentration (e.g., 1-5% of the total concentrate) and evaluate the
scent on a smelling strip.

o Modify and Enhance: Add other fragrance components to modify the accord. For instance, a
touch of Ethyl Acetate can enhance the fruity character, while a musk like Galaxolide can
provide depth and longevity.

 Dilution and Maturation: Once the desired scent profile is achieved in the concentrate, dilute
it with perfumer’s alcohol to the desired strength (e.g., Eau de Toilette ~5-15% concentrate).
Allow the mixture to mature for several weeks to allow the scents to meld.

Table 4: Olfactory Properties of 1,3-Dimethylbutyl Acetate and Related Esters
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Compound Odor Description Odor Threshold Application

1,3-Dimethylbutyl ) ) Not specified in Fragrances,
Mild, pleasant, fruity )

Acetate search results flavorings[1][2]

Floral, fruity, jasmine-
Benzyl Acetate ik ~7 ppb Perfumes, soaps
ike

Food flavorings,
Isoamyl Acetate Banana, pear ~7 ppb

perfumes
) ) Solvents,
Sweet, fruity, nail o
Ethyl Acetate S ~9 ppm decaffeination,
polish-like .
flavorings

Analysis of Fragrance Components:

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard technique for analyzing the
chemical composition of fragrances and essential oils.[18] A GC-MS analysis of a fragrance
containing 1,3-dimethylbutyl acetate would show a distinct peak corresponding to its retention
time and mass spectrum, allowing for its identification and quantification within the mixture.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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